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Compound of Interest

Compound Name: Cholesteryl (pyren-1-yl)hexanoate

Cat. No.: B12059492 Get Quote

An In-depth Technical Guide to Cholesteryl
(pyren-1-yl)hexanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physical and chemical

properties of Cholesteryl (pyren-1-yl)hexanoate, a fluorescent cholesterol ester. The guide is

intended to support researchers and professionals in the fields of biochemistry, cell biology, and

drug development who are utilizing this molecule in their experimental workflows.

Core Compound Information
Cholesteryl (pyren-1-yl)hexanoate is a vital tool in lipid research, primarily due to the

fluorescent pyrene moiety attached to the cholesterol backbone. This fluorescence allows for

sensitive detection and tracking of the molecule within various biological systems.
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Property Value

CAS Number 96886-70-3[1]

Molecular Formula C49H64O2[1]

Molecular Weight 685.03 g/mol [1]

Alternate Names

3β-Hydroxy-5-cholestene 3-(6-[1-

pyrene])hexanoate, 5-Cholesten-3β-ol 3-(6-[1-

pyrene])hexanoate[1]

Experimental Protocols
While specific, detailed experimental protocols for Cholesteryl (pyren-1-yl)hexanoate are not

readily available in the public domain, its structural similarity to other fluorescent lipid probes

allows for the adaptation of established methodologies. Researchers can refer to protocols for

similar compounds, such as NBD-cholesterol or other pyrene-labeled lipids, as a starting point

for their experiments. Key experimental applications would likely involve fluorescence

microscopy, spectrofluorometry, and flow cytometry to study lipid uptake, transport, and

localization within cells and tissues.

A generalized workflow for a cellular uptake assay using a fluorescent cholesterol analog is

outlined below.
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A generalized workflow for a cellular uptake assay using a fluorescent cholesterol analog.
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Signaling Pathways
Cholesteryl esters are key players in lipid metabolism and transport. While Cholesteryl (pyren-
1-yl)hexanoate is a synthetic probe, it is expected to mimic the behavior of endogenous

cholesteryl esters. These esters are central to the reverse cholesterol transport pathway, a

critical process for maintaining cholesterol homeostasis and preventing atherosclerosis.

The diagram below illustrates a simplified model of the reverse cholesterol transport pathway,

indicating where a fluorescent analog like Cholesteryl (pyren-1-yl)hexanoate could be utilized

to trace the movement of cholesterol.
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Simplified diagram of the reverse cholesterol transport pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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